
Dodecanedioyl Dichloride: A Technical Guide for
Advanced Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodecanedioyl Dichloride

Cat. No.: B1363107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecanedioyl dichloride (CAS Number: 4834-98-4) is a long-chain aliphatic diacyl chloride.

[1] Its bifunctional nature, with two reactive acyl chloride groups, makes it a valuable monomer

for the synthesis of various polymers, particularly polyamides and polyesters. The long twelve-

carbon chain of dodecanedioyl dichloride imparts flexibility, hydrophobicity, and low moisture

absorption to the resulting polymers, properties that are highly desirable in advanced materials

and specialized biomedical applications. This technical guide provides an in-depth overview of

dodecanedioyl dichloride, including its chemical and physical properties, synthesis, and

applications, with a focus on its relevance to researchers in materials science and drug

development.

Physicochemical Properties
Dodecanedioyl dichloride is a liquid at room temperature with a pungent odor. Its key

physical and chemical properties are summarized in the table below.[1]
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Property Value Reference

CAS Number 4834-98-4 [1]

Molecular Formula C₁₂H₂₀Cl₂O₂ [1]

Molecular Weight 267.19 g/mol [1]

Appearance Clear yellow to brown liquid

Density 1.069 g/mL at 25 °C [1]

Boiling Point 140 °C at 0.5 mmHg [1]

Flash Point >230 °F (>110 °C) [1]

Refractive Index n20/D 1.468 [1]

Vapor Pressure <0.75 mmHg at 20 °C

Synthesis of Dodecanedioyl Dichloride
Dodecanedioyl dichloride is typically synthesized from its corresponding dicarboxylic acid,

dodecanedioic acid, through reaction with a chlorinating agent. Thionyl chloride (SOCl₂) is a

commonly used reagent for this conversion due to the clean reaction byproducts (SO₂ and

HCl), which are gaseous and easily removed.

Dodecanedioic Acid
(HOOC(CH₂)₁₀COOH)

Dodecanedioyl Dichloride
(ClCO(CH₂)₁₀COCl)

Reaction

Thionyl Chloride
(SOCl₂)

Reagent

SO₂ (gas) + HCl (gas)

Byproducts
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Caption: Synthesis of Dodecanedioyl Dichloride.

Experimental Protocol: Synthesis from Dodecanedioic
Acid
Materials:

Dodecanedioic acid

Thionyl chloride (SOCl₂)

Dry toluene (or other inert solvent)

Distillation apparatus

Reaction flask with a reflux condenser and a gas outlet to neutralize HCl and SO₂

Procedure:

In a fume hood, charge a round-bottom flask with dodecanedioic acid.

Add an excess of thionyl chloride (typically 2-3 equivalents) to the flask. A dry, inert solvent

like toluene can be used.

Equip the flask with a reflux condenser connected to a gas trap (e.g., a bubbler with a

sodium hydroxide solution) to neutralize the evolved HCl and SO₂ gases.

Gently heat the reaction mixture to reflux. The reaction progress can be monitored by the

cessation of gas evolution.

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride and solvent by distillation under reduced pressure.

The crude dodecanedioyl dichloride can be purified by vacuum distillation.
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Applications in Polymer Synthesis
The primary application of dodecanedioyl dichloride is in the synthesis of long-chain

polyamides and polyesters. These polymers are known for their excellent mechanical

properties, thermal stability, and chemical resistance.

Polyamide Synthesis (Nylon 12,X)
Dodecanedioyl dichloride is a key monomer in the synthesis of specialty nylons, such as

Nylon 12,12, where it is reacted with a diamine containing twelve carbon atoms (1,12-

dodecanediamine). The resulting polyamide has a low density of amide linkages, leading to

lower moisture absorption and greater dimensional stability compared to shorter-chain nylons.

The synthesis can be carried out via interfacial polymerization or melt polymerization.

Organic Phase Aqueous Phase

Dodecanedioyl Dichloride
in organic solvent

Interface

Diamine (e.g., 1,12-Dodecanediamine)
in aqueous base

Polyamide Film Formation

Polycondensation

Click to download full resolution via product page

Caption: Interfacial Polymerization Workflow.

Experimental Protocol: Interfacial Polymerization of
Nylon 12,12
Materials:
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Dodecanedioyl dichloride

1,12-Dodecanediamine

An organic solvent immiscible with water (e.g., hexane, dichloromethane)

Water

A base to neutralize HCl byproduct (e.g., sodium hydroxide, sodium carbonate)

A beaker or a reaction vessel

Procedure:

Prepare an aqueous solution of 1,12-dodecanediamine containing a stoichiometric amount

of a base like sodium hydroxide.

Prepare a solution of dodecanedioyl dichloride in an organic solvent.

Carefully pour the organic solution onto the aqueous solution in a beaker to create two

distinct layers.

A film of polyamide (Nylon 12,12) will form at the interface of the two liquids.

Using forceps, gently grasp the polymer film at the center and pull it upwards. A continuous

rope of nylon can be drawn from the interface.

The freshly formed polymer should be washed thoroughly with water and then with a solvent

like ethanol to remove unreacted monomers and byproducts.

The polymer can then be dried in a vacuum oven.

Relevance in Drug Development and Delivery
While direct applications of dodecanedioyl dichloride in pharmaceuticals are not common, its

role in polymer synthesis is highly relevant to the field of drug delivery. Polyamides and

polyesters derived from long-chain monomers are being explored for various biomedical

applications due to their biocompatibility and tunable degradation rates.[2]
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Potential Applications Include:

Microencapsulation: Dodecanedioyl dichloride can be used in interfacial polymerization to

create microcapsules for the controlled release of drugs. The polymer shell's thickness and

permeability can be controlled by adjusting the reaction conditions, thus modulating the drug

release profile.

Biodegradable Polymers: Polyesters synthesized from dodecanedioyl dichloride and

biocompatible diols can be designed to be biodegradable. The long aliphatic chain can

influence the degradation kinetics, making these polymers suitable for long-term implantable

drug delivery systems.

Hydrophobic Drug Formulation: The hydrophobic nature of polymers derived from

dodecanedioyl dichloride can be advantageous for encapsulating and delivering poorly

water-soluble drugs, enhancing their bioavailability.[2]

Safety and Handling
Dodecanedioyl dichloride is a corrosive and moisture-sensitive compound. It should be

handled with appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat, in a well-ventilated fume hood. It reacts with water and other protic

solvents to release hydrochloric acid, which is corrosive and toxic.

Hazard Statements:

Causes severe skin burns and eye damage.

May cause respiratory irritation.

Precautionary Measures:

Avoid breathing dust/fume/gas/mist/vapors/spray.

Wear protective gloves/protective clothing/eye protection/face protection.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

advice.
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Store in a tightly closed container in a dry and well-ventilated place.

Conclusion
Dodecanedioyl dichloride is a key chemical intermediate for the synthesis of high-

performance long-chain polymers. Its unique properties make the resulting polyamides and

polyesters valuable for a range of applications, from advanced materials to innovative drug

delivery systems. For researchers and professionals in drug development, understanding the

chemistry and polymerization of dodecanedioyl dichloride opens up possibilities for creating

novel biocompatible and biodegradable materials for controlled and targeted therapeutic

delivery. Proper handling and storage are crucial due to its corrosive and reactive nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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